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Compound of Interest

Compound Name: Spisulosine

Cat. No.: B1684007 Get Quote

Spisulosine: Application Notes and Protocols for
Researchers
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Spisulosine and

protocols for the preparation of research stock solutions. Spisulosine (also known as ES-285)

is a bioactive sphingoid base of marine origin with demonstrated anti-proliferative and pro-

apoptotic properties.[1] Accurate preparation of Spisulosine solutions is critical for reliable

experimental outcomes in cell culture and other research applications.

Physicochemical Data and Solubility
Spisulosine is a long-chain amino alcohol, and its structure contributes to its solubility

characteristics.[2] It is sparingly soluble in aqueous solutions and readily soluble in organic

solvents.

Table 1: Solubility of Spisulosine
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Solvent Solubility Observations

Dimethyl Sulfoxide (DMSO) Soluble

Recommended for preparing

high-concentration stock

solutions.

Ethanol Likely Soluble
Often used for compounds

with similar structures.

Methanol Likely Soluble
Often used for compounds

with similar structures.

Water Insoluble
Spisulosine is a hydrophobic

molecule.[3]

Phosphate-Buffered Saline

(PBS)
Insoluble

Not suitable for initial

solubilization.

Note: Quantitative solubility data for Spisulosine is not readily available in public literature. The

information provided is based on supplier data and the known physicochemical properties of

similar long-chain amino alcohols.

Research Stock Solution Preparation
Proper preparation and storage of stock solutions are crucial for maintaining the stability and

activity of Spisulosine. It is recommended to prepare a high-concentration primary stock

solution in an appropriate organic solvent, which can then be diluted to the desired working

concentration in cell culture media or experimental buffers.

Protocol 1: Preparation of a 10 mM Spisulosine Stock
Solution in DMSO
Materials:

Spisulosine (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated pipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of Spisulosine:

The molecular weight of Spisulosine is 285.51 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 285.51 g/mol x 1000 mg/g = 2.8551 mg

Weighing Spisulosine:

Accurately weigh approximately 2.86 mg of Spisulosine powder using an analytical

balance.

Transfer the powder to a sterile microcentrifuge tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Spisulosine
powder.

Vortex the solution thoroughly until the Spisulosine is completely dissolved. Gentle

warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][5]

Note on Dilution for Cell Culture:

When preparing working solutions for cell culture experiments, the final concentration of DMSO

should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity. Perform serial

dilutions of the stock solution in your cell culture medium to achieve the desired final

Spisulosine concentration.

Experimental Workflow and Signaling Pathway
To facilitate the understanding of Spisulosine's handling and mechanism of action, the

following diagrams illustrate the experimental workflow for stock solution preparation and the

proposed signaling pathway leading to apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-13626/Spisulosine-SDS-MedChemExpress.pdf
https://docs.rs-online.com/995d/0900766b81083ceb.pdf
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/product/b1684007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage

Experimental Use

Weigh Spisulosine Powder

Dissolve in Anhydrous DMSO

Transfer to sterile tube

Vortex to Ensure Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C (Short-term) Store at -80°C (Long-term)

Thaw a Single Aliquot

Dilute in Culture Medium/Buffer

Treat Cells/Samples

Click to download full resolution via product page

Caption: Experimental workflow for Spisulosine stock solution preparation.
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Caption: Proposed signaling pathway of Spisulosine-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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